Cas no 946271-94-9 (4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946271-94-9
• MF: C₁₃H₂₂N₄O₃S
• MW: 314.403781414032
• CID: 5894776
• PubChem ID: 42474123
• Update Time: 2025-05-24

4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-methyl-4-(1-methylethoxy)-6-[4-(methylsulfonyl)-1-piperazinyl]-
• 2-methyl-4-(4-methylsulfonylpiperazin-1-yl)-6-propan-2-yloxypyrimidine
• AKOS024648569
• 946271-94-9
• F2443-0163
• 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine
• 4-isopropoxy-2-methyl-6-(4-(methylsulfonyl)piperazin-1-yl)pyrimidine

• Inchi： 1S/C13H22N4O3S/c1-10(2)20-13-9-12(14-11(3)15-13)16-5-7-17(8-6-16)21(4,18)19/h9-10H,5-8H2,1-4H3
• InChI Key： IIUWLDKSROPGDH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C)(=O)=O)CC2)=CC(OC(C)C)=N1

Computed Properties

• Exact Mass: 314.14126175g/mol
• Monoisotopic Mass: 314.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 482.8±55.0 °C(Predicted)
• pka: 6.77±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine

Comprehensive Overview of 4-(4-Methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946271-94-9)

4-(4-Methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946271-94-9) is a specialized pyrimidine derivative with a unique structural framework. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. The presence of a methanesulfonylpiperazine moiety and a propan-2-yloxy group enhances its solubility and binding affinity, making it a versatile candidate for drug discovery programs.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in kinase inhibition and enzyme modulation. Researchers are particularly interested in 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine due to its potential in targeting metabolic pathways. Its CAS No. 946271-94-9 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine involves multi-step organic reactions, including nucleophilic substitution and sulfonylation. Its methanesulfonyl group contributes to its stability under physiological conditions, while the propan-2-yloxy side chain offers steric flexibility. These features align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and bioavailability.

From an industrial perspective, CAS No. 946271-94-9 is often explored for its scalability in production. Manufacturers emphasize optimizing yield and purity to meet the standards of GMP-compliant synthesis. This compound's compatibility with high-throughput screening assays further elevates its utility in identifying novel therapeutic agents, particularly in oncology and immunology research.

Environmental and regulatory considerations are also critical when working with 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine. Its biodegradability and ecotoxicological profile are under investigation to ensure compliance with green chemistry principles. As sustainability becomes a focal point in chemical innovation, this compound's potential for low-waste synthesis methods is a key discussion topic.

In summary, 4-(4-methanesulfonylpiperazin-1-yl)-2-methyl-6-(propan-2-yloxy)pyrimidine (CAS No. 946271-94-9) represents a promising scaffold for interdisciplinary applications. Its structural elegance and functional adaptability position it at the forefront of next-generation pharmaceutical intermediates, answering the growing demand for precision-targeted bioactive molecules.